![molecular formula C10H17NO4 B6260863 rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid CAS No. 952708-48-4](/img/no-structure.png)
rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
Overview
Description
This compound is a type of tertiary butyl ester . Tertiary butyl esters find large applications in synthetic organic chemistry .
Synthesis Analysis
A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . The resultant flow process was more efficient, versatile, and sustainable compared to the batch .Molecular Structure Analysis
The molecular formula of this compound is C9H15NO4 . The InChI Key is DSKCOVBHIFAJRI-UHFFFAOYSA-N .Chemical Reactions Analysis
Tertiary butyl esters are used in a variety of chemical reactions . They are particularly useful in the synthesis of α,β-unsaturated carbonyl compounds by carbonylation reactions .Physical And Chemical Properties Analysis
The molecular weight of this compound is 201.22 g/mol . More specific physical and chemical properties are not mentioned in the available resources.Scientific Research Applications
Crystal Structure Analysis
(1RS, 2SR)-1-[N-(tert-butoxycarbonyl)amino]-2-hydroxymethylcyclopropane-1-carboxylic acid, a derivative of rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid, has been analyzed for its crystal structure. X-ray analysis revealed a Z-configuration of the cyclopropane ring, a disordered carboxylic group, and a trans conformation of the peptide bond. This structural analysis is significant for understanding molecular conformations in crystal states and their conformational energy (Cetina, Hergold-Brundić, Raos, & Žuža-Mak, 2003).
Biocatalytic Synthesis
Rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid plays a crucial role in drug research and development. Its derivative, (1R, 2S)-N-Boc-vinyl-ACCA ethyl ester, is a key intermediate in the synthesis of hepatitis C virus inhibitors. A study involving Sphingomonas aquatilis demonstrated its use in asymmetric synthesis of this compound, highlighting its potential in pharmaceutical applications (Zhu, Shi, Zhang, & Zheng, 2018).
Synthesis of Protected Amino Acids
The compound is used in the synthesis of protected 2,3-methano analogs of amino acids like glutamic acid and ornithine. This process involves an enantiodivergent synthesis, demonstrating its utility in creating stereochemically complex molecules for research in amino acid analogs (Frick, Klassen, & Rapoport, 2005).
Conformational Studies
The compound's derivatives have been utilized in conformational studies to understand biologically active compounds. For instance, the synthesis of chiral cyclopropanes as histamine analogs helps in studying the restricted conformation of these biologically active compounds (Kazuta, Matsuda, & Shuto, 2002).
Polymerization Studies
The compound, with its tert-butyl groups, has been used in the study of new group IV metallocene systems in the copolymerization of α‐olefins and conjugated dienes. This research is essential for understanding polymer chemistry and the development of new polymeric materials (Napoli, Pragliola, Costabile, & Longo, 2006).
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the cyclopropane ring and subsequent deprotection of the amine group.", "Starting Materials": [ "N-Boc-glycine", "tert-butyl chloroformate", "methylamine", "sodium hydride", "1,2-dibromoethane", "diethyl ether", "water", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "methanol", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: N-Boc-glycine is reacted with tert-butyl chloroformate in the presence of sodium hydride to form N-Boc-glycine tert-butyl ester.", "Step 2: N-Boc-glycine tert-butyl ester is reacted with methylamine to form N-Boc-glycine N-methylamide.", "Step 3: N-Boc-glycine N-methylamide is reacted with 1,2-dibromoethane in the presence of sodium hydride to form rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid tert-butyl ester.", "Step 4: The tert-butyl ester group is removed using hydrochloric acid in methanol to form rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid.", "Step 5: The Boc protecting group is removed using sodium hydroxide in water to obtain the final product, rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid." ] } | |
CAS RN |
952708-48-4 |
Product Name |
rac-(1R,2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C10H17NO4 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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